Cas no 1423489-92-2 ((2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 1423489-92-2
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5915836
• PubChem ID: 104896965
• Update Time: 2025-05-25

(2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• EN300-14061742
• (2S)-2-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 1423489-92-2

• Inchi： 1S/C12H13NO4/c1-2-8-17-12(16)13-10(11(14)15)9-6-4-3-5-7-9/h2-7,10H,1,8H2,(H,13,16)(H,14,15)/t10-/m0/s1
• InChI Key： VKLQWRQOSFXTSM-JTQLQIEISA-N
• SMILES： O(CC=C)C(N[C@H](C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Research Briefing on (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS: 1423489-92-2)

In recent years, the compound (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS: 1423489-92-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its unique structural features, has shown promising potential in drug discovery and development. The presence of both phenyl and allyloxycarbonylamino groups in its structure makes it a versatile building block for the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and peptide-based therapeutics.

A recent study published in the Journal of Medicinal Chemistry explored the application of (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid as a key intermediate in the synthesis of novel protease inhibitors. The research team utilized this compound to develop a series of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro), demonstrating its utility in addressing urgent therapeutic needs. The study highlighted the compound's ability to form stable interactions with the catalytic cysteine residue of Mpro, leading to potent antiviral activity in vitro.

Further investigations into the pharmacological properties of (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid have revealed its potential as a modulator of protein-protein interactions. A 2023 study in Nature Chemical Biology reported its incorporation into peptide mimetics that effectively disrupt the interaction between p53 and MDM2, an important target in cancer therapy. The researchers noted that the compound's structural rigidity and hydrogen bonding capacity contributed to enhanced binding affinity and selectivity compared to traditional peptide inhibitors.

From a synthetic chemistry perspective, advances in the production of (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid have been achieved through enzymatic resolution and asymmetric synthesis methods. A recent patent application (WO2023056421) describes an improved enzymatic process for the large-scale production of this compound with high enantiomeric purity (>99% ee), addressing previous challenges in manufacturing efficiency. This development is particularly significant for the pharmaceutical industry, as it enables more cost-effective production of this valuable chiral building block.

In the realm of drug delivery, researchers have explored the use of (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid as a component of prodrug systems. Its allyloxycarbonyl protecting group can be selectively removed under mild conditions, making it attractive for controlled release applications. A 2024 study in Advanced Drug Delivery Systems demonstrated its successful incorporation into tumor-targeting peptide-drug conjugates, showing improved pharmacokinetic properties and reduced off-target effects in preclinical models.

Looking forward, the unique properties of (2S)-2-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its applications in targeted protein degradation, antibody-drug conjugates, and as a scaffold for fragment-based drug design. With its versatile chemistry and demonstrated biological activities, this compound continues to offer new opportunities for therapeutic innovation in multiple disease areas.